Facile approach to the synthesis of 3D platinum nanoflowers and their electrochemical characteristics
New Journal of Chemistry Pub Date: 2009-03-06 DOI: 10.1039/B901534P
Abstract
Three-dimensional (3D) platinum nanoflowers have been successfully synthesized by potentiostatic pulse plating method on a silicon substrate, and electrochemical study shows that the nanostructured Pt
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